1-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[2-(3-chloro-4-methylanilino)-2-oxoethyl]-N-(4-methoxyphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H19ClN4O4/c1-13-3-4-15(11-17(13)22)23-19(27)12-26-20(28)10-9-18(25-26)21(29)24-14-5-7-16(30-2)8-6-14/h3-11H,12H2,1-2H3,(H,23,27)(H,24,29)
• InChI Key: HAMZKAKDCKXNHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C(=O)NC3=CC=C(C=C3)OC)Cl
• Molecular Formula: C21H19ClN4O4
• Molecular Weight: 426.9 g/mol

Description

1-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN4O4 and its molecular weight is 426.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds similar to the one have been synthesized and evaluated for their biological activities. For instance, the synthesis of novel pyrazolo[3,4-d]pyrimidin-4-one derivatives, starting from specific precursors, has been explored for their antitumor activity against certain cancer cell lines, indicating the potential of these compounds in cancer research (Abdellatif et al., 2014). Another study focused on the synthesis of derivatives with potential as c-Met kinase inhibitors, highlighting their moderate to good antitumor activities against various cancer cell lines (Liu et al., 2020).

Antimicrobial and Antifungal Activities

Several synthesized derivatives have shown promising antimicrobial and antifungal properties. For example, compounds containing hydrazide, pyrrole, and chloroquinoxaline moieties, derived from specific amino acids, exhibited good activity against Staphylococcus aureus and Mycobacterium luteum, as well as significant antifungal activity against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).

Anti-inflammatory and Analgesic Agents

Novel compounds derived from visnaginone and khellinone, for instance, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These studies reveal the compounds' potential as cyclooxygenase inhibitors, with some showing high activity and selectivity for COX-2 inhibition, alongside notable analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Heterocyclic Synthesis

The synthesis of heterocyclic compounds, such as pyridine, pyrimidine, and triazole derivatives, has been a focus of research due to their diverse biological activities. These syntheses often involve complex reactions that yield compounds with potential applications in medicinal chemistry and drug development (Tominaga et al., 1990).